Cas no 1040333-74-1 (2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline)

• Product Name: 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline
• CAS No: 1040333-74-1
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• MDL: MFCD11120780
• CID: 4569235
• PubChem ID: 29286737
• Update Time: 2025-10-28

2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline

• MDL： MFCD11120780
• Inchi： 1S/C11H10FN3O/c12-7-3-4-9(13)8(5-7)11-14-10(15-16-11)6-1-2-6/h3-6H,1-2,13H2
• InChI Key： NWBFUGRXSUCCTO-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)=NOC=1C1C=C(F)C=CC=1N

Additional information on 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline

Comprehensive Overview of 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline (CAS No. 1040333-74-1)

The compound 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline (CAS No. 1040333-74-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group attached to a 1,2,4-oxadiazole ring and a fluoroaniline moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics and targeted therapies.

One of the key reasons for the growing interest in 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The fluoroaniline component of this compound is often explored for its ability to enhance binding affinity and selectivity in kinase-targeting molecules. This aligns with current trends in precision medicine, where personalized treatment and minimized side effects are top priorities.

In addition to its pharmaceutical potential, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline is also studied for its utility in agrochemical formulations. The 1,2,4-oxadiazole ring is known for its stability and bioactivity, making it a promising scaffold for designing new pesticides and herbicides. With the global push toward sustainable agriculture and reduced environmental impact, researchers are keen on developing compounds that offer high efficacy at lower doses, and this molecule fits the bill.

The synthesis of 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are increasingly being employed to improve yield and reduce reaction times. These methods are part of the broader shift toward green chemistry and process optimization, which are highly relevant topics in modern chemical research.

From a commercial perspective, the demand for 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline is expected to rise, driven by its versatility and the expanding markets for pharmaceutical intermediates and agrochemicals. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while adhering to stringent quality control standards. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to ensure the purity and consistency of this compound.

In summary, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-fluoroaniline (CAS No. 1040333-74-1) represents a fascinating area of research with broad applications in medicine and agriculture. Its structural features and functional groups make it a valuable building block for innovative solutions in drug development and crop protection. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing some of the most pressing challenges in these fields.